Cas no 2171967-98-7 (1-(3-chlorophenyl)propane-1-sulfonyl fluoride)

• Product Name: 1-(3-chlorophenyl)propane-1-sulfonyl fluoride
• CAS No: 2171967-98-7
• MF: C₉H₁₀ClFO₂S
• MW: 236.690904140472
• CID: 6246342
• PubChem ID: 165869343
• Update Time: 2025-05-20

1-(3-chlorophenyl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)propane-1-sulfonyl fluoride
• 2171967-98-7
• EN300-1272202

• Inchi： 1S/C9H10ClFO2S/c1-2-9(14(11,12)13)7-4-3-5-8(10)6-7/h3-6,9H,2H2,1H3
• InChI Key： IKAYHWIUJBQPDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC)S(=O)(=O)F

Computed Properties

• Exact Mass: 236.0074066g/mol
• Monoisotopic Mass: 236.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(3-chlorophenyl)propane-1-sulfonyl fluoride

Introduction to 1-(3-Chlorophenyl)propane-1-sulfonyl Fluoride (CAS No. 2171967-98-7)

1-(3-Chlorophenyl)propane-1-sulfonyl fluoride (CAS No. 2171967-98-7) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This sulfonyl fluoride derivative is characterized by its unique structure, which includes a chlorophenyl group and a sulfonyl fluoride functional group. These features endow the compound with a range of chemical properties that make it valuable for various scientific and industrial purposes.

The chemical structure of 1-(3-chlorophenyl)propane-1-sulfonyl fluoride can be represented as C₉H₈ClFO₂S. The presence of the chlorophenyl group imparts aromatic stability and reactivity, while the sulfonyl fluoride functional group offers electrophilic reactivity and potential for further chemical transformations. This combination of functionalities makes the compound an attractive candidate for use in synthetic organic chemistry, particularly in the development of new pharmaceuticals and advanced materials.

In recent years, there has been growing interest in the use of sulfonyl fluorides in pharmaceutical research. These compounds are known for their ability to form covalent bonds with specific biological targets, which can lead to the development of highly selective and potent drugs. For instance, studies have shown that sulfonyl fluorides can act as irreversible inhibitors of serine proteases, making them useful in the design of drugs targeting diseases such as cancer and viral infections.

1-(3-Chlorophenyl)propane-1-sulfonyl fluoride has been explored in several research studies for its potential applications in drug discovery. One notable study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for developing inhibitors of the SARS-CoV-2 main protease (M^pro). The researchers found that derivatives of 1-(3-chlorophenyl)propane-1-sulfonyl fluoride exhibited potent inhibitory activity against M^pro, suggesting its potential as a lead compound for antiviral drug development.

Beyond its applications in pharmaceutical research, 1-(3-chlorophenyl)propane-1-sulfonyl fluoride has also found use in materials science. The compound's reactivity and functional group versatility make it suitable for the synthesis of advanced polymers and coatings. For example, a study published in Polymer Chemistry demonstrated that 1-(3-chlorophenyl)propane-1-sulfonyl fluoride-based monomers could be polymerized to form materials with enhanced thermal stability and mechanical properties. These materials have potential applications in industries such as aerospace, automotive, and electronics.

The synthesis of 1-(3-chlorophenyl)propane-1-sulfonyl fluoride typically involves multi-step processes that include the formation of an intermediate sulfinic acid or sulfinyl chloride followed by fluorination. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, a green chemistry approach using catalytic fluorination has been reported to significantly reduce waste generation and improve yield.

In terms of safety and handling, it is important to note that while 1-(3-chlorophenyl)propane-1-sulfonyl fluoride is not classified as a hazardous material under current regulations, proper precautions should be taken during its use due to its reactivity and potential health effects. Laboratory personnel should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

The market demand for compounds like 1-(3-chlorophenyl)propane-1-sulfonyl fluoride is expected to grow due to their wide-ranging applications in various industries. Pharmaceutical companies are increasingly investing in research and development (R&D) to discover new drugs with improved efficacy and safety profiles. Additionally, the increasing focus on sustainable materials science is driving demand for compounds that can be used to develop environmentally friendly products.

In conclusion, 1-(3-chlorophenyl)propane-1-sulfonyl fluoride (CAS No. 2171967-98-7) is a promising compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its potential impact on various scientific and industrial fields.